Trifluoro(prop-1-en-2-yl)borate

• IUPAC Name: trifluoro(prop-1-en-2-yl)boranuide
• InChI: InChI=1S/C3H5BF3/c1-3(2)4(5,6)7/h1H2,2H3/q-1
• InChI Key: NUZIIOQPCDSFQO-UHFFFAOYSA-N
• Canonical SMILES: [B-](C(=C)C)(F)(F)F
• Molecular Formula: C3H5BF3-
• Molecular Weight: 108.88 g/mol

Description

It is a white to off-white solid that is soluble in methanol . This compound is used in various chemical reactions and has applications in scientific research and industrial processes.

Preparation Methods

Synthetic Routes and Reaction Conditions

Trifluoro(prop-1-en-2-yl)borate can be synthesized through several methods. One common method involves the reaction of isopropenylboronic acid with potassium fluoride in a suitable solvent . Another method includes the reaction of potassium fluoride with isopropenylboronic acid in methanol . The reaction conditions typically involve maintaining an inert atmosphere and room temperature to ensure the stability of the compound .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the product .

Chemical Reactions Analysis

Types of Reactions

Trifluoro(prop-1-en-2-yl)borate undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding boronic acids.

Reduction: It can be reduced to form boranes.

Substitution: It participates in substitution reactions, particularly in Suzuki-Miyaura coupling reactions.

Common Reagents and Conditions

Common reagents used in these reactions include palladium catalysts, bases like potassium phosphate, and solvents such as methanol and water . The reactions are typically carried out under inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions include various boronic acids, boranes, and substituted borates, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Trifluoro(prop-1-en-2-yl)borate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in cross-coupling reactions like Suzuki-Miyaura coupling.

Biology: It is used in the synthesis of biologically active compounds and as a tool in biochemical studies.

Medicine: It is involved in the development of pharmaceutical intermediates and active pharmaceutical ingredients.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which trifluoro(prop-1-en-2-yl)borate exerts its effects involves the coordination of the borate group with various molecular targets. In Suzuki-Miyaura coupling reactions, the borate group coordinates with palladium catalysts, facilitating the formation of carbon-carbon bonds . The π-coordination of the trifluoroborate enhances the reactivity and selectivity of the reactions .

Comparison with Similar Compounds

Similar Compounds

Potassium allyltrifluoroborate: Similar in structure but with an allyl group instead of an isopropenyl group.

Potassium trifluoro(prop-2-en-1-yl)borate: Similar in structure but with a different position of the double bond.

Uniqueness

Trifluoro(prop-1-en-2-yl)borate is unique due to its specific reactivity and stability in various chemical reactions. Its ability to participate in Suzuki-Miyaura coupling reactions with high efficiency and selectivity makes it a valuable reagent in organic synthesis .